3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole

• IUPAC Name: 5-[1-(benzenesulfonyl)pyrrolidin-2-yl]-3-methyl-1,2-oxazole
• InChI: InChI=1S/C14H16N2O3S/c1-11-10-14(19-15-11)13-8-5-9-16(13)20(17,18)12-6-3-2-4-7-12/h2-4,6-7,10,13H,5,8-9H2,1H3
• InChI Key: WKSYLSMMSPZRDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2CCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole, also known as MS-275 or Entinostat, is a synthetic compound that belongs to the class of benzamide and isoxazole derivatives. MS-275 is a potent histone deacetylase (HDAC) inhibitor that has attracted significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Mechanism of Action

3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole selectively inhibits HDAC1, HDAC2, and HDAC3 enzymes, which are involved in the deacetylation of histone proteins. By inhibiting these enzymes, 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole increases the acetylation of histones, leading to the activation of tumor suppressor genes and the inhibition of oncogenes. 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole also affects various non-histone proteins, including transcription factors, chaperones, and cytoskeletal proteins, which play critical roles in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole has been shown to induce various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune response. 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole also affects various signaling pathways, including the p53 and NF-κB pathways, which are involved in cell survival and inflammation.

Advantages and Limitations for Lab Experiments

3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole has several advantages for laboratory experiments, including its potent HDAC inhibitory activity, selectivity for specific HDAC enzymes, and low toxicity. However, 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole has some limitations, including its poor solubility, which can affect its bioavailability and efficacy. 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole also has limited stability in aqueous solutions, which can affect its storage and handling.

Future Directions

3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole has several potential future directions for research, including its use in combination therapy with other anti-cancer drugs, its application in epigenetic therapy for neurodegenerative disorders and inflammatory conditions, and its development as a diagnostic tool for cancer. Future research can also focus on improving the solubility and stability of 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole, as well as identifying its potential side effects and toxicity in preclinical and clinical studies.
Conclusion:
In conclusion, 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole is a potent HDAC inhibitor that has attracted significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole exerts its anti-cancer effects by inhibiting HDAC enzymes, resulting in the modulation of gene expression and the induction of apoptosis. 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole has several advantages for laboratory experiments, including its potent HDAC inhibitory activity and low toxicity, but also has some limitations, including its poor solubility and limited stability. Future research can focus on improving the solubility and stability of 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole, as well as identifying its potential side effects and toxicity in preclinical and clinical studies.

Scientific Research Applications

3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including leukemia, breast, prostate, lung, and colon cancer. 3-methyl-5-[1-(phenylsulfonyl)-2-pyrrolidinyl]isoxazole exerts its anti-cancer effects by inhibiting HDAC enzymes, resulting in the hyperacetylation of histone proteins and the modulation of gene expression.